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Compound Name: Potassium hexachloro platinate

Cat. No.: B1585519

An In-Depth Technical Guide to Potassium Hexachloroplatinate: Formula, Structure, and
Applications

Abstract

Potassium hexachloroplatinate(lV), with the chemical formula KzPtCls, is a pivotal inorganic
compound in the field of platinum chemistry.[1][2][3] This guide provides a comprehensive
technical overview of its chemical formula, molecular and crystal structure, physicochemical
properties, synthesis, and key reactions. It further delves into its significant applications, which
range from its role as a precursor in the synthesis of platinum-based catalysts and advanced
materials to its historical use in analytical chemistry.[2][3][4][5] This document is intended for
researchers, scientists, and professionals in drug development and materials science who
require a detailed understanding of this foundational platinum salt.

Introduction

Potassium hexachloroplatinate is a bright yellow to orange crystalline solid that serves as a
common and stable source of the hexachloroplatinate(IV) anion, [PtCle]>~.[1][4][5] Historically,
its low solubility in water was exploited for the gravimetric analysis of potassium ions.[1] In
modern chemistry, its significance has shifted. It is now primarily valued as a critical starting
material for creating a wide array of platinum compounds, including therapeutic agents, and for
fabricating heterogeneous catalysts essential for numerous industrial processes.[3][4][6] Its
stability and well-defined stoichiometry make it an ideal and reliable platinum precursor for
applications in catalysis, electrochemistry, nanotechnology, and materials science.[2][7]
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Chemical Formula and Nomenclature

The chemical identity of potassium hexachloroplatinate is well-established, defined by its
formula and systematic naming conventions.

Chemical Formula: KzPtCls[1][2][8]

IUPAC Name: Potassium hexachloroplatinate(IV)[9][10][11]

Synonyms: Potassium chloroplatinate(IV), Platinic potassium chloride, Dipotassium
hexachloroplatinate.[2][5][12]

CAS Number: 16921-30-5[1][3]

The IUPAC name clarifies the oxidation state of the central platinum atom as +4. The name
follows the standard convention for coordination compounds: the cation ("Potassium") is named
first, followed by the anionic complex. Within the complex, the ligands ("hexachloro™) are
named before the metal center, which takes an "-ate" suffix ("platinate™) to indicate the overall
negative charge of the complex ion.[11][13]

Physicochemical Properties

The physical and chemical properties of K2PtCle are critical for its handling, storage, and
application in various experimental setups.
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Property Value Source(s)

Molar Mass 485.99 g/mol [1112]

Yellow to orange-yellow
Appearance _ _ [11[41[5]
crystalline solid/powder

Density 3.344 - 3.499 g/cm?3 [1][5]
_ . 250 °C (482 °F; 523 K) with
Melting Point N [1](5][14]
decomposition
Solubility in Water 0.89 g/100 mL at 25 °C [1]
Solubility Product (Ksp) 7.48 x 10—° [1]
Crystal Structure Cubic (anti-fluorite type) [15][16][17]

Molecular and Crystal Structure

The structure of potassium hexachloroplatinate can be understood at two levels: the geometry
of the individual complex anion and the arrangement of these ions in the solid-state crystal
lattice.

Molecular Geometry: The Hexachloroplatinate(lV) Anion

The core of the compound is the hexachloroplatinate(lV) dianion, [PtCle]?~.[1][18] In this
complex, a central platinum(lV) ion is coordinated to six chloride ligands. The ligands are
arranged in an octahedral geometry, a highly symmetrical and stable configuration for six-
coordinate transition metal complexes.[1] All Pt-Cl bond lengths are equivalent, measured at
approximately 2.33 A.[15]
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Caption: Octahedral geometry of the [PtCle]2~ anion.
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Crystal Structure

Potassium hexachloroplatinate crystallizes in a cubic system with the Fm-3m space group,
adopting an anti-fluorite crystal structure.[15][16] This structure can be visualized as an inverse
of the calcium fluoride (CaF-2) structure. The large [PtCle]>~ anions occupy the positions of the
Ca?* cations in a face-centered cubic (FCC) arrangement, while the smaller K+ cations occupy
all the tetrahedral voids, analogous to the F~ ions in the fluorite lattice.[16][17] In this
arrangement, each [PtCls]?~ ion is surrounded by 8 K* ions, and each K* ion is coordinated to
4 [PtCle]?~ ions.

Ionic Components

[PtCle]2~ Anion

Lattice Formation

Anions form Face-Centered Cations occupy all
Cubic (FCC) Lattice Tetrahedral Voids

Resulting Structure

Anti-Fluorite Crystal Structure
(K2PtCls)

Click to download full resolution via product page

Caption: Logical workflow of the K2PtCle crystal structure formation.

Synthesis and Key Reactions
Experimental Protocol: Synthesis

A common and reliable method for synthesizing potassium hexachloroplatinate involves the
reaction of hexachloroplatinic acid (H2PtCle) with a potassium salt, typically potassium chloride
(KCI).[5][19] The low solubility of K2PtCle drives the reaction to completion via precipitation.
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Objective: To synthesize solid potassium hexachloroplatinate(IV) from an aqueous solution of
hexachloroplatinic acid.

Materials:

Hexachloroplatinic acid (H2PtCls) solution

Potassium chloride (KCI), saturated aqueous solution

Deionized water

Ethanol

Procedure:

e Reaction Setup: In a beaker, dissolve a known quantity of hexachloroplatinic acid in a
minimal amount of warm deionized water.

» Precipitation: While stirring, slowly add a saturated solution of potassium chloride. An excess
of KCl is used to ensure complete precipitation and minimize product loss due to solubility.
[19] The formation of a yellow precipitate (KzPtCle) will be observed almost immediately.

o Digestion: Gently heat the mixture to approximately 60-80°C and stir for a short period. This
process, known as digestion, encourages the growth of larger crystals, which are easier to
filter and wash.[19][20]

« |solation: Allow the mixture to cool to room temperature and then further cool in an ice bath
to maximize precipitation.[20] Collect the solid product by vacuum filtration.

» Washing: Wash the collected precipitate with small portions of cold deionized water to
remove any unreacted KCI, followed by a wash with ethanol to facilitate drying.

e Drying: Dry the final product in a desiccator or a low-temperature oven to yield pure,
crystalline potassium hexachloroplatinate(1V).[20]

Key Reactions
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Potassium hexachloroplatinate is a versatile starting material for other platinum complexes,
primarily through ligand substitution or reduction reactions.

e Reduction to Potassium Tetrachloroplatinate(ll): One of the most important reactions is its
reduction from Pt(IV) to Pt(Il). This is commonly achieved using a reducing agent like
hydrazine dihydrochloride (N2H4-2HCI).[1][21] The reaction produces potassium
tetrachloroplatinate(ll) (K2=PtCls), another crucial precursor in platinum chemistry, particularly
for the synthesis of cisplatin.

o 2 Kz2PtCls + N2HeCl2 — 2 K2PtCla + N2 + 6 HCI[21]

o Causality: Using a controlled amount of the reducing agent is critical. An excess can lead
to the over-reduction of platinum to its metallic state, while an insufficient amount will leave
unreacted K2PtCle.[21]

o Salt Metathesis: K2PtCls can undergo salt metathesis reactions with quaternary ammonium
salts to produce more lipophilic hexachloroplatinate salts, such as (NBua)2PtCle, which are
soluble in organic solvents and can be used as catalysts.[1]

Applications in Research and Industry

The utility of K2PtCls is broad, stemming from its role as a stable platinum source.

o Catalysis: It is a primary precursor for preparing platinum-based heterogeneous catalysts.[3]
[4] These catalysts are vital in organic synthesis for reactions like hydrogenation, oxidation,
and cross-coupling.[4][6] It is also used to prepare catalysts for fuel cells, which are essential
for efficient energy conversion.[2][6]

e Precursor for Platinum Nanoparticles: Kz2PtCle is a widely used starting material for the
synthesis of platinum nanoparticles.[2][7][19] By reducing KzPtCle under controlled
conditions, researchers can produce nanoparticles with specific sizes and shapes for
applications in catalysis, electronics, and biomedicine.[2][7]

o Electrochemistry and Materials Science: The compound is employed in the development of
electrochemical sensors and advanced materials like conductive polymers.[2][7] It is also
used in electroplating to create durable, corrosion-resistant platinum coatings.[4][6]
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» Analytical Chemistry: While largely replaced by modern instrumental techniques, its
precipitation was a classic gravimetric method for the quantitative determination of
potassium.[1][5]

Safety and Handling

Potassium hexachloroplatinate is a hazardous substance and must be handled with
appropriate precautions.

e Hazards:
o Toxicity: It is toxic if swallowed.[1][22]
o Corrosivity: It can cause serious eye damage.[1][7][23]

o Sensitization: It is a known sensitizer. Dust containing the compound can be highly
allergenic, causing allergic skin reactions (contact dermatitis) and, more severely,
respiratory sensitization leading to asthma-like symptoms upon inhalation.[1][7][14]

o Recommended Handling:
o Work in a well-ventilated area or a fume hood to avoid inhaling dust.[24]

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.[24][25][26]

o Avoid creating dust during handling.

o Store in a tightly sealed container in a cool, dry place away from incompatible materials
like strong acids and oxidizing agents.[5][14]

Conclusion

Potassium hexachloroplatinate(IV), KzPtCls, is more than just a simple inorganic salt; it is a
cornerstone of modern platinum chemistry. Its well-defined octahedral [PtCls]2~ anion and
stable crystalline structure make it an indispensable precursor for a vast range of applications.
From the synthesis of life-saving drugs and industrial catalysts to the fabrication of next-
generation nanomaterials and fuel cells, KzPtCls provides a reliable and versatile entry point
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into the rich chemistry of platinum. A thorough understanding of its properties, structure, and

reactivity is fundamental for any scientist working in these advanced fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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